1-(1-Cbz-azetidin-2-yl)ethanamine

• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol
• IUPAC Name: benzyl 2-(1-aminoethyl)azetidine-1-carboxylate
• InChI: InChI=1S/C13H18N2O2/c1-10(14)12-7-8-15(12)13(16)17-9-11-5-3-2-4-6-11/h2-6,10,12H,7-9,14H2,1H3
• InChI Key: MFWJBNAOSRWHPI-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CCN1C(=O)OCC2=CC=CC=C2)N

Description

1-(1-Cbz-azetidin-2-yl)ethanamine is a heterocyclic organic compound featuring a four-membered azetidine ring substituted with a carbobenzyloxy (Cbz) protective group and an ethanamine side chain. The Cbz group, a widely used amine-protecting group in peptide synthesis, enhances the compound’s stability during chemical reactions while allowing selective deprotection under mild conditions (e.g., hydrogenolysis) . The azetidine ring, a strained four-membered heterocycle, imparts unique reactivity and conformational rigidity, making this compound valuable in medicinal chemistry and drug design. Its ethanamine moiety provides a primary amine functional group, enabling further derivatization for applications in catalysis, ligand design, or bioactive molecule synthesis.

Preparation Methods

One common synthetic route includes the aza Paternò–Büchi reaction, which is a [2+2] photocycloaddition between an imine and an alkene . Another method involves the reduction of C-3 functionalized azetidin-2-ones using sodium borohydride in isopropanol . Industrial production methods may involve scalable and cost-effective processes such as the use of Bunte salts as key intermediates .

Chemical Reactions Analysis

1-(1-Cbz-azetidin-2-yl)ethanamine undergoes various types of chemical reactions due to the presence of the azetidine ring and the Cbz protecting group. Common reactions include:

Oxidation: The compound can be oxidized using reagents like m-chloroperbenzoic acid (m-CPBA).

Reduction: Sodium borohydride (NaBH4) is often used for the reduction of azetidin-2-ones.

Substitution: Nucleophilic substitution reactions can occur at the azetidine ring, often leading to ring-opening or expansion reactions.

Major products formed from these reactions include various functionalized azetidines and their derivatives, which can be further utilized in synthetic and medicinal chemistry.

Scientific Research Applications

1-(1-Cbz-azetidin-2-yl)ethanamine has a wide range of applications in scientific research:

Chemistry: It serves as a valuable intermediate in the synthesis of complex organic molecules and heterocyclic compounds.

Biology: The compound is used in the study of enzyme inhibitors and receptor ligands due to its structural similarity to natural amino acids.

Industry: The compound is utilized in the production of polymers and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-(1-Cbz-azetidin-2-yl)ethanamine involves its interaction with various molecular targets and pathways. The ring strain of the azetidine ring makes it highly reactive, allowing it to participate in ring-opening and expansion reactions. These reactions can lead to the formation of bioactive compounds that interact with enzymes, receptors, and other biological targets .

Comparison with Similar Compounds

1-Aziridineethanamine (4025-37-0)

• Structure : Contains a three-membered aziridine ring instead of azetidine.
• Key Differences :
  • Higher ring strain in aziridine increases reactivity (e.g., nucleophilic ring-opening) compared to azetidine .
  • Lower thermal stability due to smaller ring size.
• Applications : Used in polymer chemistry and crosslinking agents .

(1-Benzhydryl-2-methylazetidin-3-yl)methanamine (CAS 1260895-08-6)

• Structure : Azetidine substituted with benzhydryl and methyl groups.
• Key Differences :
  • Bulky benzhydryl group enhances steric hindrance, reducing reaction rates in nucleophilic substitutions.
  • Methyl group increases hydrophobicity.
• Applications : Pharmaceutical intermediate for CNS-targeting drugs .

2-(1,3-Benzothiazol-2-yl)ethanamine (CAS 82928-10-7)

• Structure : Ethanamine linked to a benzothiazole heterocycle.
• Key Differences :
  • Benzothiazole’s aromaticity and electron-withdrawing properties alter solubility and electronic characteristics.
  • Higher molecular weight (178.26 g/mol) compared to 1-(1-Cbz-azetidin-2-yl)ethanamine.
• Applications : Fluorescent probes and corrosion inhibitors .

Functional Analogues

N-(3-chloro-2-(3-nitrophenyl)-4-oxoazetidin-1-yl)-2-(4-phenylpiperazin-1-yl) acetamide

• Structure: Azetidinone (4-membered lactam) core with chloro, nitro, and piperazine substituents.
• Key Differences :
  • The lactam group introduces hydrogen-bonding capacity, enhancing solubility in polar solvents.
  • Piperazine moiety provides basicity, influencing pharmacokinetic properties.
• Applications : Antimicrobial and anticancer agents .

(R)-1-(Naphthalen-2-yl)-N-((R)-1-Phenylethyl)ethanamine

• Structure : Ethanamine linked to naphthyl and phenylethyl groups.
• Chiral centers enable enantioselective interactions in catalysis .
• Applications : Chiral ligands in asymmetric synthesis .